Cas no 1804755-93-8 (3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride
• CAS No: 1804755-93-8
• MF: C₈H₄BrClF₅NO₃S
• MW: 404.536276817322
• CID: 4845831
• Update Time: 2025-06-08

3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride

• Inchi： 1S/C8H4BrClF5NO3S/c9-2-3-4(19-8(13,14)15)1-5(20(10,17)18)16-6(3)7(11)12/h1,7H,2H2
• InChI Key： SAUAUKQGZJXVPG-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(N=C1C(F)F)S(=O)(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 429
• XLogP3: 3.6
• Topological Polar Surface Area: 64.599

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride

Introduction to 3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1804755-93-8)

3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1804755-93-8, is a versatile intermediate that plays a crucial role in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a bromomethyl group, difluoromethyl, and trifluoromethoxy substituents on a pyridine core, make it an invaluable tool for medicinal chemists and synthetic organic chemists alike.

The compound's structure is characterized by a sulfonyl chloride functional group at the 6-position of the pyridine ring. This sulfonyl chloride moiety is particularly useful in nucleophilic substitution reactions, allowing for the facile introduction of various amine and alcohol functionalities. The combination of these reactive sites makes 3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride a powerful building block for the construction of complex molecular architectures.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, lipophilicity, and binding affinity to biological targets. The presence of both difluoromethyl and trifluoromethoxy groups in this compound aligns with this trend, making it an attractive candidate for the development of novel pharmaceutical agents. These fluorinated substituents can influence the electronic properties of the molecule, thereby modulating its biological activity.

One of the most compelling applications of 3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride is in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in many cellular processes, and their dysregulation is implicated in numerous diseases, including cancer. By serving as a key intermediate in the preparation of kinase inhibitors, this compound contributes to the development of targeted therapies that can modulate kinase activity with high specificity.

Recent studies have demonstrated the utility of this compound in the synthesis of small-molecule inhibitors that exhibit potent activity against various kinases. For instance, researchers have utilized 3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride to develop inhibitors targeting tyrosine kinases, which are overexpressed in many cancer cell lines. These inhibitors have shown promising results in preclinical studies, highlighting the potential of this compound as a lead structure for further drug development.

The bromomethyl group in the molecule provides another avenue for functionalization, allowing for the introduction of thiolate or amine groups through nucleophilic addition reactions. This reactivity has been exploited in the synthesis of protease inhibitors, which are another class of enzymes that have been extensively studied for their therapeutic potential. By incorporating this compound into drug candidates, researchers can achieve high selectivity and potency against target proteases.

The use of 3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride extends beyond pharmaceutical applications. In agrochemical research, this compound has been employed in the development of novel pesticides and herbicides. The unique structural features of this molecule contribute to its ability to interact with biological targets in plants and pests, thereby providing effective crop protection solutions.

In conclusion, 3-(Bromomethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1804755-93-8) is a multifaceted intermediate with significant potential in both pharmaceutical and agrochemical research. Its structural features and reactivity make it an indispensable tool for synthetic chemists working on the development of biologically active molecules. As research continues to uncover new applications for fluorinated compounds, this compound is likely to remain at the forefront of drug discovery efforts.